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Compound of Interest

Compound Name: Antibacterial agent 115

Cat. No.: B12404587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock

solutions of Antibacterial agent 115 (CAS No. 2259732-60-8). These guidelines are intended

to ensure accurate and reproducible experimental results in research and development

settings.

Introduction to Antibacterial Agent 115
Antibacterial agent 115 is a compound with demonstrated antibacterial and anti-inflammatory

properties.[1][2] It is known to be orally active.[1][2] Its chemical formula is C₃₅H₄₈N₂O₃, with a

molecular weight of 544.77 g/mol .[1] Research has shown its efficacy against Gram-positive

bacteria, with Minimum Inhibitory Concentration (MIC) values of 2.72 µg/mL against both

Staphylococcus aureus and Staphylococcus epidermidis.[1] In addition to its antibacterial

effects, in vivo studies in mice have indicated its potential as an anti-inflammatory agent

through the inhibition of TNF-α, IL-1β, and the p65 subunit of NF-κB.[1]

Properties and Storage
A clear understanding of the physical and chemical properties of Antibacterial agent 115 is

crucial for the proper preparation and storage of stock solutions.
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Property Data Reference

CAS Number 2259732-60-8 [1][2]

Molecular Formula C₃₅H₄₈N₂O₃ [1]

Molecular Weight 544.77 g/mol [1]

Physical Form Powder [2]

Storage (Powder) -20°C for up to 3 years [2]

Storage (In Solvent) -80°C for up to 1 year [2]

Recommended Solvents and Stock Solution
Preparation
While specific quantitative solubility data for Antibacterial agent 115 is not widely published,

common laboratory solvents such as Dimethyl Sulfoxide (DMSO), ethanol, and sterile water are

generally recommended for preparing stock solutions of similar compounds.[2] It is imperative

for researchers to perform small-scale solubility tests to determine the optimal solvent and

maximum concentration for their specific experimental needs.

General Protocol for Stock Solution Preparation
This protocol provides a general guideline. The final concentration of the stock solution should

be determined based on the experimental requirements and the solubility of the compound in

the chosen solvent. For cell-based assays, it is often recommended to prepare a stock solution

at a concentration that is at least 1000 times higher than the final working concentration to

minimize the volume of solvent added to the culture medium.[2]

Materials:

Antibacterial agent 115 powder

High-quality, anhydrous DMSO (or other appropriate solvent)

Sterile, nuclease-free microcentrifuge tubes or vials
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Calibrated micropipettes and sterile tips

Vortex mixer

Centrifuge

Procedure:

Pre-weighing Preparation: Allow the vial of Antibacterial agent 115 powder to equilibrate to

room temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of the compound in a sterile microcentrifuge

tube. If the powder adheres to the vial, it is recommended to centrifuge the vial at a low

speed (e.g., 3000 rpm) for a few minutes to collect the powder at the bottom.[2]

Solvent Addition: Add the calculated volume of the appropriate solvent (e.g., DMSO) to the

tube containing the powder to achieve the desired stock concentration.

Dissolution: Vortex the solution until the powder is completely dissolved. Gentle warming or

sonication at a low frequency may be used to aid dissolution, but care should be taken to

avoid degradation of the compound.[2]

Sterilization (if applicable): If the solvent is not inherently sterile (e.g., water or PBS), the

stock solution should be filter-sterilized through a 0.22 µm syringe filter compatible with the

solvent.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C.[2]

Example Calculation for a 10 mM Stock Solution in
DMSO

Desired Concentration: 10 mM

Molecular Weight: 544.77 g/mol

Desired Volume: 1 mL
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Calculation:

Calculate the mass required: Mass (g) = Molarity (mol/L) × Molecular Weight ( g/mol ) ×

Volume (L) Mass (g) = 0.010 mol/L × 544.77 g/mol × 0.001 L Mass (mg) = 5.4477 mg

Procedure:

Weigh 5.45 mg of Antibacterial agent 115 powder.

Add 1 mL of high-quality DMSO.

Follow the dissolution, aliquoting, and storage steps as described in the general protocol.

Experimental Workflow and Potential Signaling
Pathway
The following diagrams illustrate a general workflow for preparing and using Antibacterial
agent 115 stock solutions in a typical cell-based assay and a hypothetical signaling pathway

based on its known anti-inflammatory effects.
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Caption: Experimental workflow for the preparation and use of Antibacterial agent 115.
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Hypothesized Anti-Inflammatory Signaling Pathway
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Caption: Hypothesized inhibition of the NF-κB pathway by Antibacterial agent 115.
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Safety Precautions
As with any chemical compound, appropriate safety measures should be taken when handling

Antibacterial agent 115. A comprehensive Safety Data Sheet (SDS) for this specific

compound was not publicly available at the time of writing. Therefore, it is recommended to

handle it with the standard precautions for a novel chemical substance of unknown toxicity.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves.

Handling: Avoid inhalation of the powder by working in a well-ventilated area or a chemical

fume hood. Avoid contact with skin and eyes.

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations.

Disclaimer: The information provided in this document is based on currently available public

data. Researchers should conduct their own validation experiments and consult relevant

literature for the most up-to-date information. The hypothetical signaling pathway is based on

indirect evidence and requires further experimental verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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